Cas no 884340-52-7 (1-methyl-3-(trifluoromethyl)-1H-pyrazole-5-sulfonyl chloride)

• Product Name: 1-methyl-3-(trifluoromethyl)-1H-pyrazole-5-sulfonyl chloride
• CAS No: 884340-52-7
• MF: C₅H₄ClF₃N₂O₂S
• MW: 248.610669136047
• MDL: MFCD15976373
• CID: 3160280
• PubChem ID: 50896525
• Update Time: 2025-04-21

1-methyl-3-(trifluoromethyl)-1H-pyrazole-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-(trifluoromethyl)-1H-pyrazole-5-sulfonyl chloride
• AKOS005169196
• SCHEMBL4464891
• MFCD15976373
• 1-methyl-3-(trifluoromethyl)-1h-pyrazole-5-sulfonylchloride
• AT25772
• CS-0241330
• EN300-232413
• 990-358-2
• 884340-52-7
• STL584288
• JKB34052
• C5H4ClF3N2O2S
• MORWFSVOFMNQDO-UHFFFAOYSA-N
• 2-methyl-5-(trifluoromethyl)pyrazole-3-sulfonyl chloride

• MDL： MFCD15976373
• Inchi： 1S/C5H4ClF3N2O2S/c1-11-4(14(6,12)13)2-3(10-11)5(7,8)9/h2H,1H3
• InChI Key： MORWFSVOFMNQDO-UHFFFAOYSA-N
• SMILES： ClS(C1=CC(C(F)(F)F)=NN1C)(=O)=O

Computed Properties

• Exact Mass: 247.9634107Da
• Monoisotopic Mass: 247.9634107Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 60.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles